N-(3-(5-(2,5-dimethoxyphenyl)-1-(ethylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

• IUPAC Name: N-[3-[3-(2,5-dimethoxyphenyl)-2-ethylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• InChI: InChI=1S/C20H25N3O6S2/c1-5-31(26,27)23-19(17-12-16(28-2)9-10-20(17)29-3)13-18(21-23)14-7-6-8-15(11-14)22-30(4,24)25/h6-12,19,22H,5,13H2,1-4H3
• InChI Key: IPSLNTDVHMERLD-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1C(CC(=N1)C2=CC(=CC=C2)NS(=O)(=O)C)C3=C(C=CC(=C3)OC)OC
• Molecular Formula: C20H25N3O6S2
• Molecular Weight: 467.6 g/mol

Description

N-(3-(5-(2,5-dimethoxyphenyl)-1-(ethylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C20H25N3O6S2 and its molecular weight is 467.56. The purity is usually 95%.
BenchChem offers high-quality N-(3-(5-(2,5-dimethoxyphenyl)-1-(ethylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(5-(2,5-dimethoxyphenyl)-1-(ethylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Interaction Studies and Solvent Effects

The interactions of certain chemicals with methyl acetate and aqueous solutions of quinoxaline derivatives have been studied, focusing on the effects of temperature and concentration. This research, though not directly involving the exact compound , provides insights into the behavior of structurally related compounds in different conditions, including the evaluation of properties like apparent molar volume and molar adiabatic compressibility (Raphael, Bahadur, & Ebenso, 2015).

Anti-Inflammatory Agents

Some derivatives of similar chemical structures have been synthesized and evaluated for their anti-inflammatory properties. These compounds have shown significant activity, indicating the potential of such structures in therapeutic applications (Abdellatif, Moawad, & Knaus, 2014).

Coordination Behavior and C-H Activation Reaction

Studies have been conducted on para-dimethoxyphenyl-substituted bis(pyrazol-1-yl)methane ligands, revealing their coordination behavior towards Co(II) and reactions with Ce(IV), which are important for understanding the chemical reactivity and potential applications in catalysis or material science (Blasberg, Bats, Bolte, Lerner, & Wagner, 2010).

Synthesis and Characterization

The synthesis and characterization of various derivatives with similar structural frameworks have been explored. These studies often focus on understanding the molecular structure, reactivity, and potential applications of these compounds in various fields, including pharmaceuticals and materials science (Wang et al., 2015).